Protirelin Acetate

• CAS No.: 120876-23-5
• Product Name: Protirelin Acetate
• Molecular Formula: C38H56N12O14
• Molecular Weight: 904.93
• IUPAC Name: N-(1-(2-carbamoylpyrrolidin-1-yl)-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl)-5-oxopyrrolidine-2-carboxamide sesquiacetate
• Standard InChI: InChI=1S/2C16H22N6O4.3C2H4O2/c2*17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10;3*1-2(3)4/h2*7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25);3*1H3,(H,3,4)
• Standard InChIKey: FCUSEANSBYKTPA-UHFFFAOYSA-N
• SMILES: CC(O)=O.CC(O)=O.CC(O)=O.O=C(C(NC(C1CCC(N1)=O)=O)CC2=CN=CN2)N3C(C(N)=O)CCC3.O=C(C(NC(C4CCC(N4)=O)=O)CC5=CN=CN5)N6C(C(N)=O)CCC6
• Appearance: Solid powder
• Description: Protirelin Acetate is a thyrotropin-releasing hormone, stimulating the release of thyrotropin and prolactin from the anterior pituitary.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Protirelin Acetate; Thyrotropin-releasing hormone; TRF Acetate; TRH Acetate; TSH-RF Acetate
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• Last Modified: Aug 20 2021